![molecular formula C14H16N2O5S2 B3467157 ethyl (2-{[(4-methoxyphenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetate](/img/structure/B3467157.png)
ethyl (2-{[(4-methoxyphenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetate
Cat. No. B3467157
M. Wt: 356.4 g/mol
InChI Key: UZBKVHNVGKVIBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:13][O:14][c:15]1[cH:16][cH:17][c:18]([S:21](=[O:22])(=[O:23])[Cl:24])[cH:19][cH:20]1.[NH2:1][c:2]1[s:3][cH:4][c:5]([CH2:7][C:8](=[O:9])[O:10][CH2:11][CH3:12])[n:6]1>>[NH:1]([c:2]1[s:3][cH:4][c:5]([CH2:7][C:8](=[O:9])[O:10][CH2:11][CH3:12])[n:6]1)[S:21]([c:18]1[cH:17][cH:16][c:15]([O:14][CH3:13])[cH:20][cH:19]1)(=[O:22])=[O:23]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(S(=O)(=O)Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)Cc1csc(N)n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)Cc1csc(NS(=O)(=O)c2ccc(OC)cc2)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
